molecular formula C16H22ClN3O B024569 Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride CAS No. 102207-83-0

Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride

Cat. No. B024569
M. Wt: 307.82 g/mol
InChI Key: ZUVGOYZTUBYECR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride is a synthetic compound that belongs to the pyrimidine family. This compound has been widely studied due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. The unique structure and properties of this compound make it an attractive target for scientific research.

Mechanism Of Action

The mechanism of action of Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of specific genes. Further research is needed to fully elucidate the mechanism of action of this compound.

Biochemical And Physiological Effects

Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, reduce inflammation, and alleviate pain. This compound has also been shown to have neuroprotective effects and may help to prevent the development of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride is its versatility in the laboratory. This compound can be easily synthesized and modified to create new derivatives with different properties and applications. However, one of the limitations of this compound is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are several future directions for research on Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride. One area of interest is the development of new derivatives with improved pharmacological properties. Another area of research is the investigation of the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the toxicity profile of this compound and its potential impact on human health.
In conclusion, Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride is a versatile compound with potential applications in various fields of scientific research. Its unique properties and potential pharmacological effects make it an attractive target for further investigation. However, careful monitoring of its toxicity and further research on its mechanism of action are needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride involves the reaction of 4-(diethylamino)-2-hydroxybenzaldehyde with 6-methyl-2-(phenoxymethyl) pyrimidine-4-amine in the presence of hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have antitumor, anti-inflammatory, and analgesic properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

CAS RN

102207-83-0

Product Name

Pyrimidine, 4-(diethylamino)-6-methyl-2-(phenoxymethyl)-, hydrochloride

Molecular Formula

C16H22ClN3O

Molecular Weight

307.82 g/mol

IUPAC Name

N,N-diethyl-6-methyl-2-(phenoxymethyl)pyrimidin-4-amine;hydrochloride

InChI

InChI=1S/C16H21N3O.ClH/c1-4-19(5-2)16-11-13(3)17-15(18-16)12-20-14-9-7-6-8-10-14;/h6-11H,4-5,12H2,1-3H3;1H

InChI Key

ZUVGOYZTUBYECR-UHFFFAOYSA-N

SMILES

CCN(CC)C1=NC(=NC(=C1)C)COC2=CC=CC=C2.Cl

Canonical SMILES

CCN(CC)C1=NC(=NC(=C1)C)COC2=CC=CC=C2.Cl

Other CAS RN

102207-83-0

synonyms

N,N-diethyl-6-methyl-2-(phenoxymethyl)pyrimidin-4-amine hydrochloride

Origin of Product

United States

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